Cas no 1157-45-5 (1,3-Azulenedicarboxylicacid, 6-bromo-, 1,3-diethyl ester)

1,3-Azulenedicarboxylicacid, 6-bromo-, 1,3-diethyl ester structure
1157-45-5 structure
Product Name:1,3-Azulenedicarboxylicacid, 6-bromo-, 1,3-diethyl ester
CAS No:1157-45-5
MF:C16H15BrO4
MW:351.191904306412
CID:191060
PubChem ID:312938
Update Time:2025-04-19

1,3-Azulenedicarboxylicacid, 6-bromo-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Azulenedicarboxylicacid, 6-bromo-, 1,3-diethyl ester
    • diethyl 6-bromoazulene-1,3-dicarboxylate
    • 6-Brom-azulen-1,3-dicarbonsaeure-diaethylester
    • 6-Bromazulen-1.3-dicarbonsaeurediaethylester
    • 6-bromo-azulene-1,3-dicarboxylic acid diethyl ester
    • AC1L7MEO
    • NSC225266
    • DTXSID90310327
    • 1157-45-5
    • NSC-225266
    • Inchi: 1S/C16H15BrO4/c1-3-20-15(18)13-9-14(16(19)21-4-2)12-8-6-10(17)5-7-11(12)13/h5-9H,3-4H2,1-2H3
    • InChI Key: DZRYUGSINUWEOP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C(C(=O)OCC)=CC(C(=O)OCC)=C2C=C1

Computed Properties

  • Exact Mass: 350.01535
  • Monoisotopic Mass: 350.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.413
  • Boiling Point: 444.1°C at 760 mmHg
  • Flash Point: 222.4°C
  • Refractive Index: 1.596
  • PSA: 52.6
  • LogP: 3.90730
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